Cas no 2624137-51-3 (3-(Dimethylamino)-1-(pyrazin-2-yl)propan-1-one hydrochloride)

• Product Name: 3-(Dimethylamino)-1-(pyrazin-2-yl)propan-1-one hydrochloride
• CAS No: 2624137-51-3
• MF: C₉H₁₄ClN₃O
• MW: 215.679960727692
• MDL: MFCD33550905
• CID: 5663988
• PubChem ID: 155977966
• Update Time: 2025-05-23

3-(Dimethylamino)-1-(pyrazin-2-yl)propan-1-one hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2624137-51-3
• 3-(dimethylamino)-1-(pyrazin-2-yl)propan-1-one hydrochloride
• EN300-27747472
• 3-(Dimethylamino)-1-(pyrazin-2-yl)propan-1-one hydrochloride

• MDL： MFCD33550905
• Inchi： 1S/C9H13N3O.ClH/c1-12(2)6-3-9(13)8-7-10-4-5-11-8;/h4-5,7H,3,6H2,1-2H3;1H
• InChI Key： NZMPFDYDQHHVFN-UHFFFAOYSA-N
• SMILES： Cl.O=C(C1C=NC=CN=1)CCN(C)C

Computed Properties

• Exact Mass: 215.0825398g/mol
• Monoisotopic Mass: 215.0825398g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 170
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 46.1Ų

Additional information on 3-(Dimethylamino)-1-(pyrazin-2-yl)propan-1-one hydrochloride

3-(Dimethylamino)-1-(pyrazin-2-yl)propan-1-one Hydrochloride: An Overview of a Promising Compound

3-(Dimethylamino)-1-(pyrazin-2-yl)propan-1-one hydrochloride (CAS No. 2624137-51-3) is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to as DMP-PZ-HCl, is characterized by its unique structural features and potential therapeutic applications. In this article, we will delve into the chemical properties, synthesis methods, biological activities, and recent advancements in the study of this compound.

Chemical Structure and Properties

3-(Dimethylamino)-1-(pyrazin-2-yl)propan-1-one hydrochloride is a small molecule with a molecular formula of C₁₀H₁₄N₄O·HCl and a molecular weight of 230.70 g/mol. The compound features a pyrazine ring linked to a dimethylamino-substituted propanone moiety, which imparts unique chemical and biological properties. The presence of the hydrochloride salt form enhances its solubility in aqueous solutions, making it suitable for various experimental and clinical applications.

The chemical structure of DMP-PZ-HCl includes several functional groups that contribute to its reactivity and biological activity. The dimethylamino group is known for its basicity and ability to form hydrogen bonds, while the pyrazine ring provides aromatic stability and potential for π-π interactions. These features make DMP-PZ-HCl an attractive candidate for drug design and development.

Synthesis Methods

The synthesis of 3-(Dimethylamino)-1-(pyrazin-2-yl)propan-1-one hydrochloride has been reported using various methodologies, each with its own advantages and limitations. One common approach involves the reaction of 2-chloropyrazine with dimethylamine to form the intermediate, which is then condensed with an appropriate ketone or aldehyde to yield the final product. This method is straightforward and can be scaled up for industrial production.

An alternative synthetic route involves the use of microwave-assisted synthesis, which has been shown to significantly reduce reaction times and improve yields. This method leverages the high energy input from microwaves to accelerate the formation of the desired product, making it a preferred choice for rapid prototyping and small-scale synthesis.

Biological Activities

The biological activities of DMP-PZ-HCl have been extensively studied in recent years, revealing its potential as a therapeutic agent in various disease models. One of the key areas of interest is its activity as an inhibitor of specific enzymes involved in metabolic pathways. For example, studies have shown that DMP-PZ-HCl effectively inhibits the activity of certain kinases, which are crucial enzymes in signal transduction pathways associated with cancer progression.

In addition to its enzymatic inhibition properties, DMP-PZ-HCl has also demonstrated anti-inflammatory effects. Research has indicated that it can modulate the expression of pro-inflammatory cytokines such as TNF-α and IL-6, making it a promising candidate for treating inflammatory disorders such as rheumatoid arthritis and Crohn's disease.

Clinical Applications and Recent Advancements

The potential clinical applications of DMP-PZ-HCl are diverse and promising. In preclinical studies, it has shown efficacy in reducing tumor growth in animal models of cancer. These findings have led to increased interest in evaluating its therapeutic potential in human clinical trials. Several phase I and II trials are currently underway to assess the safety and efficacy of DMP-PZ-HCl in various cancer types.

Beyond cancer research, there is growing interest in exploring the use of DMP-PZ-HCl for neurological disorders. Preliminary studies have suggested that it may have neuroprotective effects by reducing oxidative stress and preventing neuronal cell death. This makes it a potential candidate for treating neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease.

Conclusion

3-(Dimethylamino)-1-(pyrazin-2-yl)propan-1-one hydrochloride (DMP-PZ-HCl), with its unique chemical structure and diverse biological activities, represents a promising compound in the field of medicinal chemistry. Its potential applications in cancer treatment, inflammatory disorders, and neurological conditions highlight its significance as a subject of ongoing research. As more studies are conducted, it is likely that new insights into the mechanisms of action and therapeutic potential of this compound will emerge, further solidifying its role in modern pharmaceutical development.